
Technical Guide: 4-Amino-2-bromopyridine (CAS
7598-35-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-2-bromopyridine

Cat. No.: B189405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-2-bromopyridine, a key

building block in the synthesis of complex organic molecules. This document details its

physicochemical properties, safety and handling protocols, primary applications, and common

synthetic methodologies.

Core Properties and Specifications
4-Amino-2-bromopyridine is a halogenated heterocyclic compound widely used as an organic

synthesis intermediate.[1] Its structure, featuring both an amino group and a bromine atom on a

pyridine ring, allows for versatile functionalization in the development of novel compounds.[2]

Physicochemical Data
The fundamental physical and chemical properties of 4-Amino-2-bromopyridine are

summarized below for easy reference.
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Property Value Citations

CAS Number 7598-35-8 [1][2][3][4][5][6][7][8]

Molecular Formula C₅H₅BrN₂ [1][2][3][4][5][6][7][9]

Molecular Weight 173.01 g/mol [1][2][3][5][6][7][9][10]

Appearance
White to pale brown/orange

crystalline powder or solid.
[1][2][4][11]

Melting Point 92-99 °C [1][2][3][5][6][11]

Boiling Point 321.3 ± 22.0 °C at 760 mmHg [1]

Density 1.7 g/cm³ [1]

Solubility

Slightly soluble in water.

Moderately soluble in ethyl

acetate, dichloromethane, and

dimethyl sulfoxide.

[1][4][5][12]

Purity/Assay ≥95% - 98% (HPLC/GC) [2][3][6][8][11]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-Amino-2-
bromopyridine. Available data includes:

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded.[10]

Mass Spectrometry (MS): GC-MS data is available, showing characteristic peaks for the

compound.[10]

Safety and Handling
Proper handling of 4-Amino-2-bromopyridine is critical to ensure laboratory safety. This

compound is classified as hazardous, and appropriate precautions must be taken.

Hazard Identification and Classification
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Category Description Citations

Pictograms
GHS05 (Corrosion), GHS07

(Exclamation Mark)
[3][13]

Signal Word Danger [3][6][13]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H318: Causes serious eye

damage. H335: May cause

respiratory irritation.

[3][6][10][13]

Precautionary Statements

P261: Avoid breathing dust.

P280: Wear protective

gloves/eye protection/face

protection. P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][6][13][14]

Hazard Classifications

Acute Toxicity 4 (Oral), Skin

Irritation 2, Serious Eye

Damage 1, Specific Target

Organ Toxicity — Single

Exposure 3 (Respiratory

system)

[3][6][13]

Experimental Protocol: Safe Handling and Storage
Personal Protective Equipment (PPE):
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Respiratory Protection: Use a NIOSH (US) or CEN (EU) approved respirator, such as a dust

mask type N95 (US) or type P1 (EU EN 143).[3][13]

Hand Protection: Handle with inspected, appropriate chemical-resistant gloves.[13][15]

Eye Protection: Use safety glasses with side-shields or goggles.[3][15]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[15]

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[15][16]

Ensure eyewash stations and safety showers are readily accessible.[15]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[11]

Avoid formation and inhalation of dust.[11][13]

Ensure adequate ventilation during use.[13]

Wash hands thoroughly after handling.[14]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]

Keep away from strong oxidizing agents and acidic substances.[1][5]

Recommended storage is under an inert atmosphere at low temperatures (0-8 °C).[1][2]
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Workflow: Safe Handling of 4-Amino-2-bromopyridine

Preparation

Handling

Post-Handling

Don appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Weigh compound in ventilated area

Transfer to reaction vessel

Perform chemical reaction

Dispose of waste in
approved containers

Decontaminate work area

Store remaining chemical properly

Wash hands thoroughly

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Applications of 4-Amino-2-bromopyridine

4-Amino-2-bromopyridine
(CAS 7598-35-8)

Pharmaceuticals Agrochemicals Material Science

Anti-Cancer Agents Anti-Inflammatory Agents Herbicides Pesticides Polymer Synthesis
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Synthesis Workflow: 4-Amino-2-bromopyridine

Start: 2-Bromo-4-nitropyridine

Reduction of Nitro Group
(e.g., Fe/Acetic Acid)

Aqueous Workup & pH Adjustment

Solvent Extraction

Purification
(Recrystallization or Chromatography)

Product: 4-Amino-2-bromopyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b189405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

